Cas no 5239-43-0 (1-Cyclopentene-1-heptanoicacid, 5-oxo-)
5239-43-0 structure
Product Name:1-Cyclopentene-1-heptanoicacid, 5-oxo-
1-Cyclopentene-1-heptanoicacid, 5-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclopentene-1-heptanoicacid, 5-oxo-
- 5-oxo-1-Cyclopentene-1-heptanoic acid
- 5-oxocyclopent-1-ene-1-heptanoic acid
- 7-(5-oxocyclopenten-1-yl)heptanoic acid
- 7-(5-oxocyclopent-1-en-1-yl)heptanoic acid
- AY 16804
- BRN 2211467
- starbld0002130
- 2-(6-carboxyhexyl)-2-cyclopentenone
- EINECS 226-039-5
- 5239-43-0
- NS00032500
- AY-16,804
- 2-(6-carboxyhexyl) cyclopent-2-en-1-one
- SCHEMBL10343438
- 2-(6-carboxyhexyl)-cyclopent-2-en-1-one
- DTXSID00200402
- AY-16804
- LBOKTHVXIPFAJO-UHFFFAOYSA-N
- FT-0715216
- 7-(5-oxocyclopentenyl)-heptanoic acid
- 2-(6 -carboxyhexyl)cyclopent-2-en-1-one
- 2-(6-carboxyhexyl)cyclopent-2-en-1-one
- 7-(5-oxocyclopent-1-enyl)heptanoic acid
- 1-Cyclopentene-1-heptanoic acid, 5-oxo-
-
- Inchi: 1S/C12H18O3/c13-11-8-5-7-10(11)6-3-1-2-4-9-12(14)15/h7H,1-6,8-9H2,(H,14,15)
- InChI Key: LBOKTHVXIPFAJO-UHFFFAOYSA-N
- SMILES: O=C1CCC=C1CCCCCCC(=O)O
Computed Properties
- Exact Mass: 210.12564
- Monoisotopic Mass: 210.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4A^2
- XLogP3: 2.3
Experimental Properties
- Density: 1.099
- Boiling Point: 384.9°Cat760mmHg
- Flash Point: 200.8°C
- Refractive Index: 1.506
- PSA: 54.37
1-Cyclopentene-1-heptanoicacid, 5-oxo- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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